Cas no 183900-28-9 ((3R,4aS,6aS,10aR,10bS)-3,4a,7,7,10a-pentamethyl-3-[(2S)-oxiran-2-yl]decahydro-1H-benzo[f]chromen-8(4aH)-one)

• Product Name: (3R,4aS,6aS,10aR,10bS)-3,4a,7,7,10a-pentamethyl-3-[(2S)-oxiran-2-yl]decahydro-1H-benzo[f]chromen-8(4aH)-one
• CAS No: 183900-28-9
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 1378072
• PubChem ID: 177378
• Update Time: 2025-04-20

(3R,4aS,6aS,10aR,10bS)-3,4a,7,7,10a-pentamethyl-3-[(2S)-oxiran-2-yl]decahydro-1H-benzo[f]chromen-8(4aH)-one Chemical and Physical Properties

Names and Identifiers

• (3R,4aS,6aS,10aR,10bS)-3,4a,7,7,10a-pentamethyl-3-[(2S)-oxiran-2-yl]decahydro-1H-benzo[f]chromen-8(4aH)-one
• (3R,4aS,6aS,10aR,10bS)-3,4a,7,7,10a-pentamethyl-3-[(2S)-oxiran-2-yl]-1,2,5,6,6a,9,10,10b-octahydrobenzo[f]chromen-8-one
• 3,4a,7,7,10a-Pentamethyl-3-(oxiran-2-yl)decahydro-1H-naphtho[2,1-b]pyran-8(4aH)-one
• DTXSID50939770
• 1H-Naphtho(2,1-b)pyran-8(4aH)-one, decahydro-3,4a,7,7,10a-pentamethyl-3-(2S)-oxiranyl-, (3R,4aS,6aS,10aR,10bS)-
• Excoecarin A
• 183900-28-9

• Inchi： 1S/C20H32O3/c1-17(2)13-6-10-19(4)14(18(13,3)9-8-15(17)21)7-11-20(5,23-19)16-12-22-16/h13-14,16H,6-12H2,1-5H3/t13-,14+,16+,18-,19+,20-/m1/s1
• InChI Key： NQXNNCAQMVIHBL-AZUSZAEESA-N
• SMILES： O1[C@@](C)([C@@H]2CO2)CC[C@@H]2[C@]1(C)CC[C@@H]1C(C)(C)C(CC[C@@]21C)=O

Computed Properties

• Exact Mass: 320.23526
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones